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Compound of Interest

Compound Name: Diisopropyl ether

Cat. No.: B094823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical parameter in chemical synthesis and

purification, directly impacting reaction kinetics, product yield, and process safety. While a

range of polar aprotic solvents are available, diisopropyl ether (DIPE) presents a unique

combination of properties. This guide provides an objective comparison of diisopropyl ether
with other commonly used polar aprotic solvents, including tetrahydrofuran (THF), 1,4-dioxane,

and acetonitrile, supported by experimental data and detailed methodologies to inform your

solvent selection process.

Physical and Chemical Properties: A Comparative
Overview
A solvent's physical properties are fundamental to its suitability for a given application,

influencing factors such as reaction temperature, solubility of reagents, and ease of removal.

The following table summarizes key physical data for diisopropyl ether and other common

polar aprotic solvents.
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Property
Diisopropyl
Ether (DIPE)

Tetrahydrofura
n (THF)

1,4-Dioxane
Acetonitrile
(MeCN)

CAS Number 108-20-3[1] 109-99-9[2][3] 123-91-1[4][5] 75-05-8[6][7]

Molecular Weight

( g/mol )
102.17[1][8] 72.11[2][3] 88.11[4][5] 41.05[6][7]

Boiling Point (°C) 68.5[1][8] 66[2] 101.1[9] 81.6[6][10]

Melting Point

(°C)
-60[1] -108.5[2] 11.8[9] -45[10]

Density (g/mL at

20°C)
0.725[1] 0.888[2] 1.033[9] 0.7822[6]

Viscosity (cP at

20°C)
~0.38 0.55[2] 1.37[4] 0.38 (at 15°C)[6]

Dielectric

Constant (at

20°C)

3.9 (at 25°C)[11] 7.58 (at 25°C)[2] 2.25[4] 37.5[6]

Dipole Moment

(D)
~1.3 1.75 (at 25°C)[2] 0.45 (at 25°C)[4] 3.44[6]

Solubility in

Water
2 g/L at 20°C[1] Miscible[2] Miscible[9] Miscible[6]

Performance in Key Applications: Experimental Data
The performance of a solvent is best evaluated through its application in specific chemical

transformations and processes. This section presents available experimental data comparing

diisopropyl ether with other polar aprotic solvents.

Grignard Reagent Formation
The formation of Grignard reagents is highly sensitive to the choice of solvent. While diethyl

ether and THF are standard, diisopropyl ether has been investigated as a potential

alternative. An early study provides a quantitative comparison of yields for the formation of

ethylmagnesium bromide.
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Solvent Yield of Ethylmagnesium Bromide (%)

Diethyl Ether 86

Di-n-butyl Ether 75

Diisopropyl Ether 22.5

Experimental Protocol: Grignard Reagent Formation and Titration

This protocol is based on a 1931 study by Rathmann and Leighty.

Apparatus: A three-necked flask equipped with a reflux condenser, a dropping funnel, and a

mechanical stirrer is flame-dried and flushed with dry nitrogen.

Reagents:

Magnesium turnings (1 equivalent)

Ethyl bromide (1 equivalent)

Anhydrous solvent (diethyl ether, di-n-butyl ether, or diisopropyl ether)

Iodine crystal (as initiator)

Procedure:

Place the magnesium turnings and a crystal of iodine in the reaction flask.

Add a small portion of the ethyl bromide solution in the respective anhydrous ether to

initiate the reaction. The disappearance of the iodine color and the onset of bubbling

indicate the start of the reaction.

Add the remaining ethyl bromide solution dropwise at a rate that maintains a gentle reflux.

After the addition is complete, continue to stir and reflux the mixture until the magnesium

is consumed.

Titration of Grignard Reagent:
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Take a known volume of the Grignard solution and add it to a known excess of

standardized hydrochloric acid.

Titrate the excess acid with a standardized solution of sodium hydroxide using a suitable

indicator (e.g., phenolphthalein).

The amount of Grignard reagent is calculated from the amount of acid it consumed.

Logical Relationship for Grignard Reagent Formation
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Reactants

Solvent

Product

Alkyl/Aryl Halide (R-X)

Grignard Reagent (R-MgX)Magnesium (Mg)

Aprotic Ether
(e.g., DIPE, Et2O, THF)

 Stabilizes

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receive/Open
Peroxide-Forming Solvent

Label with
Date Received & Opened

Store in Cool, Dark Place
Away from Ignition Sources

Test for Peroxides
(e.g., Iodide Method)

Before Use/
At Regular Intervals

Use Solvent

Peroxides Absent
(< Safe Limit)

Purify to Remove Peroxides
(e.g., Alumina Column)

Peroxides Present
(> Safe Limit)

Dispose as
Hazardous Waste

High Peroxide Level/
Crystals Present

After Use

Retest after Purification

Peroxides AbsentPeroxides Still Present

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b094823?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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